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Abstract
Ribulose-1,5-bisphosphate carboxylase/oxygenase (Rubisco), the most abundant protein on

Earth, is a well-established cornerstone of carbon fixation in photosynthetic organisms. Beyond

its critical enzymatic role, Rubisco is increasingly recognized as a rich source of bioactive

peptides with a diverse array of physiological functions. Enzymatic hydrolysis of Rubisco

releases a cascade of peptides that exhibit potent antihypertensive, antioxidant,

immunomodulatory, and opioid-like activities. These Rubisco-derived peptides hold significant

promise for the development of novel nutraceuticals and therapeutic agents. This technical

guide provides an in-depth exploration of the biological functions of these peptides, complete

with detailed experimental methodologies, quantitative data summaries, and visualizations of

key signaling pathways and workflows to facilitate further research and development in this

burgeoning field.

Introduction
The enzymatic digestion of Rubisco, sourced from various plant materials like spinach, alfalfa,

and microalgae, liberates a plethora of peptides with distinct biological activities.[1][2] These

peptides, typically short chains of 2-20 amino acids, are encrypted within the primary structure

of the large and small Rubisco subunits and become active upon their release.[2] The diverse

functionalities of these peptides, ranging from blood pressure regulation to free radical
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scavenging, position them as compelling candidates for applications in functional foods and

pharmaceuticals.[1][3]

Biological Functions of Rubisco-Derived Peptides
Antihypertensive Activity
A significant body of research has focused on the antihypertensive properties of Rubisco-

derived peptides, primarily through the inhibition of the angiotensin-converting enzyme (ACE).

[4] ACE plays a crucial role in the renin-angiotensin system (RAS) by converting angiotensin I

to the potent vasoconstrictor angiotensin II, thereby increasing blood pressure.[2] By inhibiting

ACE, these peptides can induce vasodilation and lower blood pressure.[5]

Several potent ACE-inhibitory peptides have been isolated from spinach Rubisco digests.[4]

Notably, the peptides MRW and MRWRD have demonstrated significant antihypertensive

effects in spontaneously hypertensive rats (SHR) following oral administration.[4][6] Another

peptide, LRIPVA, exhibited potent in vitro ACE-inhibitory activity.[4]

Signaling Pathway for Antihypertensive Action:

The primary mechanism of antihypertensive action for many Rubisco-derived peptides is the

inhibition of the Renin-Angiotensin System (RAS). Additionally, some peptides may exert their

effects through the Akt/eNOS signaling pathway, leading to the production of nitric oxide (NO),

a potent vasodilator.[3][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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